Cas no 105443-94-5 (tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate)

tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate structure
105443-94-5 structure
Product Name:tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate
CAS No:105443-94-5
MF:C9H16N2O3
MW:200.234942436218
MDL:MFCD03840742
CID:137790
PubChem ID:25417766
Update Time:2025-04-19

tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-carbamoylazetidine-1-carboxylate
    • 1-AZETIDINECARBOXYLIC ACID
    • 1-Azetidinecarboxylicacid, 2-(aminocarbonyl)-, 1,1-dimethylethyl ester, (2S)-
    • 2-Azetidinecarboxylic Acid
    • tert-butyl (2S)-2-(aminocarbonyl)azetidine-1-carboxylate
    • N-(TERT-BUTOXYCARBONY)-L-AZETIDINE-2-CARBAMIDE
    • N-(TERT-BUTOXYCARBONYL)-L-AZETIDINE-2-CARBAMIDE
    • tert-butyl 2-carbamoylazetidine-1-carboxylate
    • (S)-1-Boc-azetidine-2-carboxamide
    • NDEIKFCAPOYPHU-LURJTMIESA-N
    • FCH3643025
    • AX8281981
    • (2S)-carbamoyl-azetidine-1-carboxylic acid tert-butyl ester
    • (S)-2-Carbamoyl-azetidine-1-carboxylic acid tert-butyl ester
    • tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate
    • (S)-tert-Butyl2-carbamoylazetidine-1-carboxylate
    • MFCD08461640
    • C71217
    • 105443-94-5
    • SCHEMBL1398934
    • DS-7338
    • AKOS015911108
    • DA-48084
    • MDL: MFCD03840742
    • Inchi: 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-5-4-6(11)7(10)12/h6H,4-5H2,1-3H3,(H2,10,12)/t6-/m0/s1
    • InChI Key: NDEIKFCAPOYPHU-LURJTMIESA-N
    • SMILES: O(C(C)(C)C)C(N1CC[C@H]1C(N)=O)=O

Computed Properties

  • Exact Mass: 200.11618
  • Monoisotopic Mass: 200.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.6
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.194±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 355.9°C at 760 mmHg
  • Flash Point: 169 ºC
  • Refractive Index: 1.512
  • Solubility: Slightly soluble (5.6 g/l) (25 º C),
  • PSA: 72.63
  • LogP: -0.23830

tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate Security Information

tert-butyl (2S)-2-carbamoylazetidine-1-carboxylate Pricemore >>

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